Cas no 15005-62-6 (Bottromycin A2(7CI,9CI))

Bottromycin A2(7CI,9CI) structure
Bottromycin A2(7CI,9CI) structure
Product Name:Bottromycin A2(7CI,9CI)
CAS No:15005-62-6
MF:C42H62N8O7S
MW:823.056088924408
CID:140602
PubChem ID:3081434
Update Time:2025-04-19

Bottromycin A2(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Bottromycin A2(7CI,9CI)
    • bottromycin A(2)
    • methyl 3-[[2-[[2-[(6-tert-butyl-13-methyl-2,8,11-trioxo-9-propan-2-yl-1,4,7,10-tetrazabicyclo[10.3.0]pentadec-4-en-5-yl)amino]-3,3-dimethylbutanoyl]amino]-3-phenylbutanoyl]amino]-3-(1,3-thiazol-2-yl)p
    • Bottromycic A2 acid, methyl ester
    • Bottromycin A2
    • cis-3-Methyl-L-prolyl-L-valyl-N1-(carboxymethyl)-3-methylvalinimidoyl-3-methylvalyl-beta-methylphenylalanyl-3-(2-thiazolyl)-beta-alanine 6-methyl ester cyclic (3-1)-peptide stereoisomer
    • I 337B
    • N-[6-tert-butyl-14-methyl-3-(1-methylethyl)-1,4,10-trioxo-1,2,3,4,5,6,9,10,12,13,14,14a-dodecahydropyrrolo[1,2-a][1,4,7,10]tetraazacyclododecin-7-yl]-3-methylvalyl-N-[3-methoxy
    • b-Alanine, N-[(2S)-2-[[glycyl-(3R)-3-methyl-Lprolyl-L-valyl]amino]-1-imino-3,3-dimethylbutyl]-3-methyl-L-valyl-(bS)-b-methyl-L-phenylalanyl-3-(2-thiazolyl)-, methyl ester, cyclic (1')-imine,(3R)-
    • Bottromycin A2; Bottromycic A2 acid methyl ester; I-337B; MA 251C1
    • BS-1032
    • methyl 3-[[2-[[2-[(6-tert-butyl-13-methyl-2,8,11-trioxo-9-propan-2-yl-1,4,7,10-tetrazabicyclo[10.3.0]pentadec-4-en-5-yl)amino]-3,3-dimethylbutanoyl]amino]-3-phenylbutanoyl]amino]-3-(1,3-thiazol-2-yl)propanoate
    • Q15634144
    • Bottromycin
    • SCHEMBL9753994
    • 15005-62-6
    • Inchi: 1S/C42H62N8O7S/c1-23(2)30-36(53)49-33(41(5,6)7)35(44-22-28(51)50-19-17-24(3)32(50)38(55)46-30)48-34(42(8,9)10)39(56)47-31(25(4)26-15-13-12-14-16-26)37(54)45-27(21-29(52)57-11)40-43-18-20-58-40/h12-16,18,20,23-25,27,30-34H,17,19,21-22H2,1-11H3,(H,44,48)(H,45,54)(H,46,55)(H,47,56)(H,49,53)
    • InChI Key: KSIZLOPUXFSFNR-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(CC(=O)OC)NC(C(C(C)C1C=CC=CC=1)NC(C(C(C)(C)C)NC1C(C(C)(C)C)NC(C(C(C)C)NC(C2C(C)CCN2C(CN=1)=O)=O)=O)=O)=O |t:55|

Computed Properties

  • Exact Mass: 822.44666
  • Monoisotopic Mass: 822.446
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 15
  • Complexity: 1520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 229A^2
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.28
  • Boiling Point: 1061.3°Cat760mmHg
  • Flash Point: 595.7°C
  • Refractive Index: 1.616
  • PSA: 200.29

Bottromycin A2(7CI,9CI) Pricemore >>

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